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Compound of Interest

Compound Name: Enterolactone-d6

Cat. No.: B15556934

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Enterolactone-d6. The following procedures are
designed to ensure the safe handling, use, and disposal of this compound in a laboratory
setting.

Hazard Identification and Personal Protective Equipment
(PPE)

Enterolactone is classified as a hazardous substance that can cause skin irritation, serious eye
irritation, and may cause respiratory irritation[1]. Although a specific Safety Data Sheet (SDS)
for Enterolactone-d6 is not available, the safety precautions for its non-deuterated counterpart
should be strictly followed. The compound is typically supplied as a solid[2].

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specification

Must be worn where chemicals
Eye Protection Safety Goggles or Face Shield  are stored or handled to
protect from splashes[3][4][5].

Nitrile, neoprene, or PVC
gloves are recommended.
Hand Protection Chemical-resistant gloves Inspect gloves before each
use and wash them before
removal[4][5][6].

A flame-resistant lab coat
Body Protection Laboratory Coat should be worn to protect from

spills and splashes[3][7].

Recommended when handling
Respiratory Protection Air-purifying respirator the powder outside of a fume
hood to avoid inhalation[8].

Required for all laboratory
Foot Protection Closed-toe shoes work to protect against spills

and falling objects[3][9].

Safe Handling and Operational Plan

Adherence to standard laboratory safety practices is paramount when working with any
chemical, including Enterolactone-d6.

Step-by-Step Handling Protocol:

» Preparation: Before handling, ensure you have read and understood the Safety Data Sheet
for (x)-Enterolactone[1]. Prepare your workspace by laying down disposable bench paper to
contain any potential spills[7][9]. Ensure all necessary PPE is readily available and in good

condition.

e Weighing and Aliquoting:
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o Whenever possible, handle the powdered form of Enterolactone-d6 inside a chemical
fume hood to minimize inhalation risk[3][7].

o If a balance cannot be placed inside a fume hood, use an enclosure to mitigate air
currents that can cause fluctuations in readings and disperse the powder[7].

o Use designated tools such as spatulas for transferring the powder[3]. Avoid creating dust.
e Dissolving:

o Enterolactone is soluble in organic solvents like DMSO and dimethylformamide at
approximately 30 mg/ml[2].

o For aqueous buffers, it is sparingly soluble. It is recommended to first dissolve the
compound in ethanol and then dilute it with the aqueous buffer of choice[2].

o When dissolving, add the solvent slowly to the powder to avoid splashing.

» General Practices:
o Always wash hands thoroughly after handling chemicals, even if gloves were worn[3][6].
o Do not eat, drink, or apply cosmetics in the laboratory[6].

o Keep containers of Enterolactone-d6 tightly closed when not in use and store them at
-20°C for long-term stability[2].

Disposal Plan

Proper disposal of chemical waste is crucial to prevent environmental contamination and
ensure a safe laboratory environment.

Waste Disposal Protocol:
e Solid Waste:

o Dispose of contaminated materials such as gloves, disposable bench paper, and pipette
tips in a designated and clearly labeled solid chemical waste container.
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o Unused or waste Enterolactone-d6 powder should also be disposed of in this container.
e Liquid Waste:

o Solutions containing Enterolactone-d6 should be collected in a labeled hazardous waste

container.
o Do not pour chemical waste down the drain.
e Container Disposal:

o Empty containers that held Enterolactone-d6 should be triple-rinsed with an appropriate
solvent. The rinsate should be collected as hazardous liquid waste.

o After rinsing, the container can be disposed of according to your institution's guidelines for

chemical container disposal.

Emergency Procedures

In case of accidental exposure or spill, follow these procedures immediately.
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Emergency Situation Procedure

Promptly flush the affected area with water for at
) least 15 minutes and remove any contaminated
Skin Contact ) . o
clothing. Seek medical attention if irritation

persists[6][9].

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention[6][9].

Move the exposed individual to fresh air. If not
) breathing, give artificial respiration. If breathing
Inhalation o ] )
is difficult, give oxygen. Seek medical

attention[1].

) Do not induce vomiting. Wash out mouth with
Ingestion ) i ) i
water. Seek immediate medical attention[6].

Alert others in the area. For small spills, use an
appropriate absorbent material from a spill kit to
) contain and clean up the spill while wearing
spil appropriate PPE. For large spills, evacuate the
area and contact your institution's environmental

health and safety department[3].

Visual Workflow for Handling Enterolactone-d6

The following diagram illustrates the standard workflow for safely handling Enterolactone-d6 in
a laboratory setting.
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Workflow for Handling Enterolactone-d6
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Caption: A flowchart outlining the key steps for the safe handling of Enterolactone-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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